Cas no 475625-07-1 (Ethyl 3,5-dichloro-2-methoxybenzoate)

• Product Name: Ethyl 3,5-dichloro-2-methoxybenzoate
• CAS No: 475625-07-1
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 4938013
• Update Time: 2025-05-19

Ethyl 3,5-dichloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,5-dichloro-2-methoxybenzoate
• Ethyl 3,5-dichloro-2-methoxybenzoate

• Inchi： 1S/C10H10Cl2O3/c1-3-15-10(13)7-4-6(11)5-8(12)9(7)14-2/h4-5H,3H2,1-2H3
• InChI Key： WKBJWVCZGBVZKM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OCC)=C1OC)Cl

Computed Properties

• Exact Mass: 248.0006996 g/mol
• Monoisotopic Mass: 248.0006996 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5
• Molecular Weight: 249.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 3,5-dichloro-2-methoxybenzoate

Ethyl 3,5-dichloro-2-methoxybenzoate (CAS No. 475625-07-1): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3,5-dichloro-2-methoxybenzoate (CAS No. 475625-07-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its ester functional group and a benzene ring substituted with chloro and methoxy groups, exhibits a range of pharmacological and biochemical activities that make it a valuable candidate for further research and development.

The molecular structure of Ethyl 3,5-dichloro-2-methoxybenzoate consists of a benzene core with two chlorine atoms at the 3rd and 5th positions and a methoxy group at the 2nd position, linked to an ethyl ester moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of multiple halogen atoms enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the potential applications of Ethyl 3,5-dichloro-2-methoxybenzoate in pharmaceutical research. Its structural features suggest that it may have applications in the development of novel drugs targeting various diseases. For instance, studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory, antimicrobial, and antioxidant properties. These findings have prompted researchers to investigate the biological activity of Ethyl 3,5-dichloro-2-methoxybenzoate more closely.

One of the most compelling aspects of Ethyl 3,5-dichloro-2-methoxybenzoate is its potential as a scaffold for drug discovery. The combination of chloro and methoxy substituents on the benzene ring creates multiple sites for chemical modification, allowing for the design of derivatives with enhanced potency and selectivity. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

Recent research has also highlighted the role of Ethyl 3,5-dichloro-2-methoxybenzoate in chemical biology as a tool for studying enzyme inhibition and receptor binding. Its interactions with biological targets can provide insights into mechanisms of action for existing drugs and help identify new therapeutic opportunities. For example, studies have shown that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes.

The synthesis of Ethyl 3,5-dichloro-2-methoxybenzoate is another area of active interest. Researchers have developed various synthetic routes to produce this compound efficiently and in high yield. These methods often involve multi-step organic transformations, including chlorination, methylation, and esterification reactions. The optimization of these synthetic pathways is crucial for ensuring the availability of this compound for further research and development.

In conclusion, Ethyl 3,5-dichloro-2-methoxybenzoate (CAS No. 475625-07-1) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and functional properties make it a valuable tool for studying biological processes and developing new drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.